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Compound of Interest

Compound Name: Cyclohexane-PEG1-Br

Cat. No.: B2559838

{ Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides detailed information on the physicochemical properties of

Cyclohexane-PEG1-Br, a bifunctional molecule increasingly utilized in the development of

targeted protein degraders, such as PROTACSs (Proteolysis Targeting Chimeras).

Physicochemical Data

The fundamental properties of Cyclohexane-PEG1-Br are summarized below. This data is

essential for accurate experimental design, stoichiometric calculations, and analytical

characterization.

Property Value Source
Molecular Weight 207.11 g/mol [1][2]
Chemical Formula C8H15Bro [11[2]
Exact Mass 206.0300 [2]

CAS Number 131665-94-6 [1]
IUPAC Name (2-bromoethoxy)cyclohexane [1112]

C: 46.39%; H: 7.30%:; Br:

Elemental Analysis
38.58%; O: 7.72%

[2]

Structural Information
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The structure of Cyclohexane-PEG1-Br consists of a cyclohexane ring linked to a bromine
atom via a single polyethylene glycol (PEG) unit. This structure is critical to its function as a
linker in PROTAC synthesis.

DOT Script for Molecular Structure Logic

Cyclohexane Ring ether linkage PEG1 Unit covalent bond - Bromine
(C6H11) (-O-CH2-CH2-) (Br)

Click to download full resolution via product page
Caption: Logical relationship of the core components of Cyclohexane-PEG1-Br.

Experimental Protocols

The following outlines a general protocol for the utilization of Cyclohexane-PEG1-Br in the
synthesis of a PROTAC molecule. This is a representative workflow and may require
optimization based on the specific ligands being conjugated.

DOT Script for Experimental Workflow
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Preparation

Dissolve Ligand 1 (for target protein) Dissolve Ligand 2 (for E3 ligase)
in appropriate solvent in appropriate solvent
1 7

\

\ Reaction

Eﬁdd Cyclohexane-PEG1-Br to Ligand 1]

with a suitable base (e.g., K2CO3)

;

Stir at room temperature or heat
to form Intermediate 1

)

(Add Ligand 2 to Intermediate 1)

'

(Continue reaction to form final PROTAC molecule)

Purification and Analysis

Purify the crude product via
column chromatography or HPLC

Characterize the final PROTAC using
LC-MS and NMR

Click to download full resolution via product page

Caption: General experimental workflow for PROTAC synthesis using Cyclohexane-PEG1-Br.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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